Cas no 870858-92-7 (1-{3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol)

• Product Name: 1-{3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol
• CAS No: 870858-92-7
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• CID: 3300485
• PubChem ID: 24904814
• Update Time: 2025-04-21

1-{3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-PYRROLIDINOL, 1-[[3-(TRIFLUOROMETHYL)PHENYL]METHYL]-
• 1-[[3-(trifluoromethyl)phenyl]methyl]pyrrolidin-3-ol
• 1-(3-(Trifluoromethyl)benzyl)pyrrolidin-3-ol
• 1-{[3-(trifluoromethyl)phenyl]methyl}pyrrolidin-3-ol
• LKFUGDILXFUNLB-UHFFFAOYSA-N
• SCHEMBL2438027
• F1908-2307
• 870858-92-7
• AKOS012215388
• 1-{3-(trifluoromethyl)phenylmethyl}pyrrolidin-3-ol

• Inchi： 1S/C12H14F3NO/c13-12(14,15)10-3-1-2-9(6-10)7-16-5-4-11(17)8-16/h1-3,6,11,17H,4-5,7-8H2
• InChI Key： LKFUGDILXFUNLB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CN1CCC(C1)O)(F)F

Computed Properties

• Exact Mass: 245.10274856Da
• Monoisotopic Mass: 245.10274856Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 23.5Ų